Cas no 6243-39-6 (1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate)

1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate structure
6243-39-6 structure
Product Name:1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate
CAS No:6243-39-6
MF:C25H54N2O3
MW:430.707868099213
CID:444949
PubChem ID:11059075
Update Time:2025-04-19

1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate Chemical and Physical Properties

Names and Identifiers

    • 1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate
    • methyl(trioctyl)azanium,nitrate
    • N-methyl-N,N-dioctyloctan-1-aminium nitrate
    • UEPYVEILIFKOAA-UHFFFAOYSA-N
    • Methyl trioctyl ammonium nitrate
    • DTXSID20453670
    • SCHEMBL2209911
    • 6243-39-6
    • trioctylmethylammonium nitrate
    • Inchi: 1S/C25H54N.NO3/c1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3;2-1(3)4/h5-25H2,1-4H3;/q+1;-1
    • InChI Key: UEPYVEILIFKOAA-UHFFFAOYSA-N
    • SMILES: [O-][N+](=O)[O-].[N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 472.35144
  • Monoisotopic Mass: 430.41344359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 21
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 145.05
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